Cas no 116971-11-0 (2,5-Dibromo-3-hexylthiophene)

2,5-Dibromo-3-hexylthiophene is a brominated thiophene derivative widely used as a key intermediate in the synthesis of conjugated polymers and organic semiconductors. Its dibromo substitution at the 2,5-positions enables efficient cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of extended π-conjugated systems. The hexyl side chain enhances solubility in common organic solvents, improving processability for thin-film applications. This compound is particularly valuable in the development of organic electronic materials, including polymer solar cells, field-effect transistors (OFETs), and light-emitting diodes (OLEDs). Its well-defined structure and high reactivity make it a reliable building block for advanced materials research.
2,5-Dibromo-3-hexylthiophene structure
2,5-Dibromo-3-hexylthiophene structure
Product Name:2,5-Dibromo-3-hexylthiophene
CAS No:116971-11-0
MF:C10H14Br2S
MW:326.091160297394
MDL:MFCD00274313
CID:63267
PubChem ID:24869169
Update Time:2025-05-27

2,5-Dibromo-3-hexylthiophene Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromo-3-hexylthiophene
    • 2,4-DICHLORO-D-BETA-HOMOPHENYLALANINE HYDROCHLORIDE
    • 2,5-Dibromo-3-hex-1-ylthiophene
    • 2,5-Dibromo-3-hexylt
    • 2,5-dibromo-3-hexyl-thiophene
    • 2,5-dibromo-3-n-hexylthiophene
    • 3-BroMo-9-phenylcarbazole
    • 3-BroMo-N-phenylcarbazole
    • DibroMo-3-hexylthioph
    • Thiophene,2,5-dibroMo-3-hexyl-
    • 2,5-Dibromo-3-hexylthiophene 97%
    • 3-BroMo-N-phenylcarbazole/3-BroMo-9-phenylcarbazole
    • AKOS005257796
    • Thiophene, 2,5-dibromo-3-hexyl-
    • 116971-11-0
    • D3896
    • AS-2036
    • BIDD:GT0290
    • DTXSID50888890
    • AC-4938
    • FT-0600560
    • CS-W009865
    • C10H14Br2S
    • J-507293
    • MFCD00274313
    • FD14058
    • 156074-98-5
    • 2,5-Dibromo-3-hexylthiophene, 97%
    • A2411
    • SY035590
    • NSYFIAVPXHGRSH-UHFFFAOYSA-N
    • AMY10866
    • SCHEMBL197683
    • DB-005866
    • DTXCID701028161
    • MDL： MFCD00274313
    • Inchi： 1S/C10H14Br2S/c1-2-3-4-5-6-8-7-9(11)13-10(8)12/h7H,2-6H2,1H3
    • InChI Key： NSYFIAVPXHGRSH-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=C(S1)Br)CCCCCC

Computed Properties

  • Exact Mass: 323.91800
  • Monoisotopic Mass: 323.918
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.6

Experimental Properties

  • Color/Form: liquid
  • Density: 1.521 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 317.2°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.557(lit.)
  • PSA: 28.24000
  • LogP: 5.39590
  • Solubility: Not determined

2,5-Dibromo-3-hexylthiophene Security Information

2,5-Dibromo-3-hexylthiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dibromo-3-hexylthiophene Pricemore >>

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2,5-Dibromo-3-hexylthiophene Production Method

2,5-Dibromo-3-hexylthiophene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:116971-11-0)2,5-二溴-3-己基噻吩
Order Number:LE2448583
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:116971-11-0)2,5-Dibromo-3-hexylthiophene
Order Number:sfd11352
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:116971-11-0)2,5-二溴-3-己基噻吩
LE2448583
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:116971-11-0)2,5-Dibromo-3-hexylthiophene
sfd11352
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email